Cas no 886364-07-4 (3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-
• CAS No: 886364-07-4
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 712569
• PubChem ID: 44890916
• Update Time: 2025-11-01

3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-
• 1-[2-AMINO-1-(4-METHOXY-PHENYL)-ETHYL]-PYRROLIDINE-3-CARBOXYLIC ACID
• 4-FLUORO-2-PHENYLAMINO-BENZOICACID
• 1-(2-amino-1-(4-methoxyphenyl)ethyl)pyrrolidine-3-carboxylic acid
• 886364-07-4
• 1-[2-amino-1-(4-methoxyphenyl)ethyl]pyrrolidine-3-carboxylic acid
• A13850
• 1-(2-amino-1-(4-methoxyphenyl)ethyl)pyrrolidine-3-carboxylicacid
• 1-[2-Amino-1-(4-methoxyphenyl)ethyl]pyrrolidine -3-carboxylic acid
• DTXSID10661404
• AB32312

• MDL： MFCD07369835
• Inchi： 1S/C14H20N2O3/c1-19-12-4-2-10(3-5-12)13(8-15)16-7-6-11(9-16)14(17)18/h2-5,11,13H,6-9,15H2,1H3,(H,17,18)
• InChI Key： RWYGQCFWBARQPA-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C2C=CC(=CC=2)OC)CN)C1)=O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.8
• Topological Polar Surface Area: 75.8Ų

Additional information on 3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]- (CAS No. 886364-07-4)

The compound 3-Pyrrolidinecarboxylic acid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-, identified by its CAS No. 886364-07-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This structurally unique compound features a pyrrolidine core, a carboxylic acid functional group, and an aromatic 4-methoxyphenyl moiety, making it a versatile intermediate for drug discovery and development. Its molecular framework is particularly relevant in the design of central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter pathways.

In recent years, the demand for pyrrolidine derivatives has surged due to their role in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers are increasingly focusing on CAS No. 886364-07-4 as a precursor for novel neuroprotective agents and anti-inflammatory drugs. Its aminoethyl side chain enhances bioavailability, a critical factor in modern drug delivery systems. This aligns with current trends in precision medicine, where tailored molecular structures are essential for efficacy.

The synthesis of 3-Pyrrolidinecarboxylic acid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]- involves multi-step organic reactions, including reductive amination and ester hydrolysis. Its chiral center at the aminoethyl group necessitates enantioselective techniques, a hot topic in asymmetric synthesis. Analytical methods such as HPLC and NMR spectroscopy are employed to ensure purity, addressing the growing consumer concern about pharmaceutical impurities.

From an industrial perspective, CAS No. 886364-07-4 is gaining traction in contract research organizations (CROs) and academic labs exploring neurodegenerative diseases like Alzheimer's. Its methoxyphenyl group is analogous to compounds used in serotonin receptor modulators, a trending area in mental health therapeutics. This connection has spurred interest in structure-activity relationship (SAR) studies, a frequently searched term in medicinal chemistry databases.

Environmental and regulatory considerations for 886364-07-4 emphasize green chemistry principles, such as solvent recovery and catalytic efficiency. These practices resonate with the sustainable pharmaceutical manufacturing movement, a key focus in ESG (Environmental, Social, and Governance) metrics. Additionally, its non-hazardous profile aligns with REACH compliance, a common query among chemical suppliers and regulatory affairs professionals.

Future applications of 3-Pyrrolidinecarboxylic acid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]- may expand into peptide mimetics and bioconjugation, areas frequently discussed in biotechnology forums. Its compatibility with solid-phase synthesis techniques positions it as a candidate for high-throughput screening libraries. As the scientific community prioritizes AI-driven drug discovery, this compound's computational docking potential could further elevate its relevance.